Cas no 477500-51-9 (ethyl 3-(5-chlorothiophene-2-amido)-1-benzofuran-2-carboxylate)

• Product Name: ethyl 3-(5-chlorothiophene-2-amido)-1-benzofuran-2-carboxylate
• CAS No: 477500-51-9
• MF: C₁₆H₁₂ClNO₄S
• MW: 349.788782119751
• CID: 6556866
• PubChem ID: 4284083
• Update Time: 2025-06-07

ethyl 3-(5-chlorothiophene-2-amido)-1-benzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(5-chlorothiophene-2-amido)-1-benzofuran-2-carboxylate
• F0846-0638
• SMR000127075
• AKOS024601207
• HMS2258B14
• SR-01000506718
• SR-01000506718-1
• 477500-51-9
• ethyl 3-(5-chlorothiophene-2-carboxamido)benzofuran-2-carboxylate
• CHEMBL1504455
• MLS000530049
• AB00490981-03
• ethyl 3-[(5-chlorothiophene-2-carbonyl)amino]-1-benzofuran-2-carboxylate

• Inchi： 1S/C16H12ClNO4S/c1-2-21-16(20)14-13(9-5-3-4-6-10(9)22-14)18-15(19)11-7-8-12(17)23-11/h3-8H,2H2,1H3,(H,18,19)
• InChI Key： NBNJHGPDIATXQQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NC2=C(C(=O)OCC)OC3C=CC=CC2=3)=O)S1

Computed Properties

• Exact Mass: 349.0175567g/mol
• Monoisotopic Mass: 349.0175567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on ethyl 3-(5-chlorothiophene-2-amido)-1-benzofuran-2-carboxylate

Professional Introduction to Ethyl 3-(5-chlorothiophene-2-amido)-1-benzofuran-2-carboxylate (CAS No. 477500-51-9)

Ethyl 3-(5-chlorothiophene-2-amido)-1-benzofuran-2-carboxylate (CAS No. 477500-51-9) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, combines elements of thiophene and benzofuran moieties, making it a promising candidate for further exploration in drug development.

The molecular structure of Ethyl 3-(5-chlorothiophene-2-amido)-1-benzofuran-2-carboxylate features a benzofuran core substituted with a chlorothiophene amide group at the 3-position and an ethyl ester at the 2-position. This unique arrangement of functional groups provides a rich scaffold for chemical modifications and biological evaluations, which are essential for developing novel therapeutic agents.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential applications in medicine. The thiophene and benzofuran moieties are particularly noteworthy, as they are known to exhibit various pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the amide group further enhances the compound's potential by introducing polar interactions that can be exploited in drug-receptor binding.

Current research in the field of medicinal chemistry has highlighted the importance of designing molecules with multiple functional groups that can interact with biological targets in a synergistic manner. Ethyl 3-(5-chlorothiophene-2-amido)-1-benzofuran-2-carboxylate embodies this principle, as its structural features allow for multiple points of interaction with biological systems. This makes it an attractive candidate for further investigation in the development of new drugs.

One of the most compelling aspects of this compound is its potential to serve as a building block for more complex molecules. By leveraging its structural features, chemists can design derivatives with enhanced potency and selectivity. For instance, modifications to the chlorothiophene amide group could lead to novel compounds with improved pharmacokinetic properties or altered biological activities.

The synthesis of Ethyl 3-(5-chlorothiophene-2-amido)-1-benzofuran-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also demonstrate the cutting-edge methodologies used in modern pharmaceutical chemistry.

In terms of biological evaluation, preliminary studies have shown that derivatives of this compound exhibit promising activities against various disease targets. For example, certain analogs have demonstrated inhibitory effects on enzymes involved in cancer cell proliferation and inflammation. These findings underscore the potential of Ethyl 3-(5-chlorothiophene-2-amido)-1-benzofuran-2-carboxylate as a lead compound for further medicinal chemistry investigations.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for novel bioactive molecules. By utilizing these tools, researchers can rapidly assess the binding affinity and pharmacological profiles of different derivatives. This approach allows for the efficient identification of lead compounds that can be optimized further through traditional synthetic methods.

The future prospects for Ethyl 3-(5-chlorothiophene-2-amido)-1-benzofuran-2-carboxylate are vast, particularly as our understanding of its biological activities continues to grow. Further studies are needed to elucidate its mechanism of action and to explore its potential in treating various diseases. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in realizing this potential.

In conclusion, Ethyl 3-(5-chlorothiophene-2-amido)-1-benzofuran-2-carboxylate represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological properties. Its unique combination of functional groups makes it an ideal candidate for further research aimed at developing novel therapeutic agents. As our knowledge base expands and new technologies emerge, compounds like this one will continue to play a vital role in advancing medical science.